73-24-5

Adenine

In Stock

• CAS RN:
• 73-24-5

• Formula:
• C5H5N5

• InChI:
• InChI=1S/C5H5N5/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H3,6,7,8,9,10)

• InChIKey:
• GFFGJBXGBJISGV-UHFFFAOYSA-N

• What is Adenine?

  Adenine can be described as a nucleobase, one of four nucleobases that make up nucleic acid DNA. The letters G-C–A-T represent it. Guanine (cytosine), thymine, and cytosine are the other three. Its derivatives are involved in biochemistry and cellular respiration.

  These include the energy-rich adenosine triphosphate (ATP), nicotinamide adenine de nucleotide, flavin adenine dinucleotide, and Coenzyme A.

  It has roles in protein synthesis and is a chemical component in DNA and RNA. Once deoxyribose is connected to DNA, a covalent link is formed between the bottom left and top nitrogen (thereby removing any hydrogen atoms). The remaining structure of the molecule is called an "adenine residue." Adenosine can be Adenine reacted to ribose as used in RNA or ATP. Deoxyadenosine can be Adenine attached with deoxyribose as used to make DNA.

1H-Pyrazole-1-carboxamide, 5-methyl-

Usually In Stock

• CAS RN:
• 873-24-5

• Formula:
• C5H7N3O

• InChI:
• InChI=1S/C5H7N3O/c1-4-2-3-7-8(4)5(6)9/h2-3H,1H3,(H2,6,9)

• InChIKey:
• AXPDLWRIJDQUBT-UHFFFAOYSA-N

• 1H-Pyrazole-1-carboxamide, 5-methyl- is a useful research compound. Its molecular formula is C5H7N3O and its molecular weight is 125.13 g/mol. The purity is usually 95%.

2,2',2''-Nitrilotriethanol boron trifluoride

• CAS RN:
• 673-24-5

• Formula:
• C6H13BF3NO3

• InChI:
• InChI=1S/C6H13BF3NO3/c8-6(14)5(7(9)10)11(1-3-12)2-4-13/h5-6,12-14H,1-4H2

• InChIKey:
• IUNOOFQNBKCOQN-UHFFFAOYSA-N

• 2,2',2''-Nitrilotriethanol boron trifluoride is a useful research compound. Its molecular formula is C6H13BF3NO3 and its molecular weight is 214.98 g/mol. The purity is usually 95%.

5H-purine

Usually In Stock

• CAS RN:
• 273-24-5

• Formula:
• C5H4N4

• InChI:
• InChI=1S/C5H4N4/c1-4-5(8-2-6-1)9-3-7-4/h1-4H

• InChIKey:
• MBXKAFPOCZVZIP-UHFFFAOYSA-N

• 5H-purine is a useful research compound. Its molecular formula is C5H4N4 and its molecular weight is 120.11 g/mol. The purity is usually 95%.

5-[2-(Trifluoromethyl)phenyl]-2-furoic acid

In Stock

• CAS RN:
• 92973-24-5

• Formula:
• C12H7F3O3

• InChI:
• InChI=1S/C12H7F3O3/c13-12(14,15)8-4-2-1-3-7(8)9-5-6-10(18-9)11(16)17/h1-6H,(H,16,17)

• InChIKey:
• IJPNRBZMRINMMR-UHFFFAOYSA-N

• 5-[2-(Trifluoromethyl)phenyl]-2-furoic acid, also known as 5-[2-(Trifluoromethyl)phenyl]-2-furoic acid, is a useful research compound. Its molecular formula is C12H7F3O3 and its molecular weight is 256.18 g/mol. The purity is usually 95%.

N,N'-Diallylpiperazine

• CAS RN:
• 13173-24-5

• Formula:
• C10H18N2

• InChI:
• InChI=1S/C10H18N2/c1-3-5-11-7-9-12(6-4-2)10-8-11/h3-4H,1-2,5-10H2

• InChIKey:
• CHAQCCZFQZMBCQ-UHFFFAOYSA-N

• N,N'-Diallylpiperazine, also known as N,N'-Diallylpiperazine, is a useful research compound. Its molecular formula is C10H18N2 and its molecular weight is 166.26 g/mol. The purity is usually 95%.

Piperazine gamma-dihydroxybutyrate

• CAS RN:
• 55373-24-5

• Formula:
• C12H26N2O6

• InChI:
• InChI=1S/C4H10N2.2C4H8O3/c1-2-6-4-3-5-1;2*5-3-1-2-4(6)7/h5-6H,1-4H2;2*5H,1-3H2,(H,6,7)

• InChIKey:
• QPYJFZCNQKLTBX-UHFFFAOYSA-N

• Piperazine gamma-dihydroxybutyrate, also known as Piperazine gamma-dihydroxybutyrate, is a useful research compound. Its molecular formula is C12H26N2O6 and its molecular weight is 294.34 g/mol. The purity is usually 95%.

2,4-dichloro-N-(4-chloro-phenyl)-benzamidine

• CAS RN:
• 505073-24-5

• Formula:
• C13H9Cl3N2

• InChI:
• InChI=1S/C13H9Cl3N2/c14-8-1-4-10(5-2-8)18-13(17)11-6-3-9(15)7-12(11)16/h1-7H,(H2,17,18)

• InChIKey:
• QQIRTFPHUHBRRB-UHFFFAOYSA-N

• 2,4-dichloro-N-(4-chloro-phenyl)-benzamidine is a useful research compound. Its molecular formula is C13H9Cl3N2 and its molecular weight is 299.6 g/mol. The purity is usually 95%.

N-(5-Oxo-5,6,7,8-tetrahydronaphthalen-1-yl)acetamide

Usually In Stock

• CAS RN:
• 102873-24-5

• Formula:
• C12H13NO2

• InChI:
• InChI=1S/C12H13NO2/c1-8(14)13-11-6-2-5-10-9(11)4-3-7-12(10)15/h2,5-6H,3-4,7H2,1H3,(H,13,14)

• InChIKey:
• AIBMIHNVFIGOBM-UHFFFAOYSA-N

• N-(5-Oxo-5,6,7,8-tetrahydronaphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.

2-(1H-indol-3-yl)-N-[(5-methylthiophen-2-yl)methyl]ethanamine

• CAS RN:
• 880073-24-5

• Formula:
• C16H18N2S

• InChI:
• InChI=1S/C16H18N2S/c1-12-6-7-14(19-12)11-17-9-8-13-10-18-16-5-3-2-4-15(13)16/h2-7,10,17-18H,8-9,11H2,1H3

• InChIKey:
• BSFLOFGZDRPAMP-UHFFFAOYSA-N

• 2-(1H-indol-3-yl)-N-[(5-methylthiophen-2-yl)methyl]ethanamine is a useful research compound. Its molecular formula is C16H18N2S and its molecular weight is 270.4g/mol. The purity is usually 95%.

3,4-dichloro-N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]benzamide

In Stock

• CAS RN:
• 380873-24-5

• Formula:
• C16H8Cl2F2N2OS

• InChI:
• InChI=1S/C16H8Cl2F2N2OS/c17-10-3-1-9(5-11(10)18)15(23)22-16-21-14(7-24-16)8-2-4-12(19)13(20)6-8/h1-7H,(H,21,22,23)

• InChIKey:
• ZDNXSNHSBLFTRJ-UHFFFAOYSA-N

• 3,4-dichloro-N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C16H8Cl2F2N2OS and its molecular weight is 385.2 g/mol. The purity is usually 95%.

5-(3,6-Dihydro-2H-pyran-4-YL)-1H-indole

Usually In Stock

• CAS RN:
• 885273-24-5

• Formula:
• C13H13NO

• InChI:
• InChI=1S/C13H13NO/c1-2-13-12(3-6-14-13)9-11(1)10-4-7-15-8-5-10/h1-4,6,9,14H,5,7-8H2

• InChIKey:
• LEXJZVFPCNBDOR-UHFFFAOYSA-N

• 5-(3,6-Dihydro-2H-pyran-4-YL)-1H-indole is a useful research compound. Its molecular formula is C13H13NO and its molecular weight is 199.25 g/mol. The purity is usually 95%.

3-(2-Bromobenzamido)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 898373-24-5

• Formula:
• C16H11BrN2O3

• InChI:
• InChI=1S/C16H11BrN2O3/c17-11-7-3-1-5-9(11)16(21)19-13-10-6-2-4-8-12(10)22-14(13)15(18)20/h1-8H,(H2,18,20)(H,19,21)

• InChIKey:
• UJRDONRGKBVQSO-UHFFFAOYSA-N

• 3-(2-Bromobenzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C16H11BrN2O3 and its molecular weight is 359.179. The purity is usually 95%.

2,4-Dimethyl-2'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898773-24-5

• Formula:
• C21H25NO

• InChI:
• InChI=1S/C21H25NO/c1-16-10-11-19(17(2)14-16)21(23)20-9-5-4-8-18(20)15-22-12-6-3-7-13-22/h4-5,8-11,14H,3,6-7,12-13,15H2,1-2H3

• InChIKey:
• LHXWQQOWFNYWTK-UHFFFAOYSA-N

• 2,4-Dimethyl-2'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C21H25NO and its molecular weight is 307.4 g/mol. The purity is usually 95%.

2-amino-2-(3-iodophenyl)acetic acid hydrochloride

In Stock

• CAS RN:
• 1137473-24-5

• Formula:
• C8H9ClINO2

• 2-amino-2-(3-iodophenyl)acetic acid hydrochloride is a useful research compound. Its molecular formula is C8H9ClINO2 and its molecular weight is 313.5. The purity is usually 95%.

6-(bromomethyl)bicyclo[3.2.0]heptane, Mixture of diastereomers

In Stock

• CAS RN:
• 2138173-24-5

• Formula:
• C8H13Br

• 6-(bromomethyl)bicyclo[3.2.0]heptane, Mixture of diastereomers is a useful research compound. Its molecular formula is C8H13Br and its molecular weight is 189.1. The purity is usually 95%.

2-(3-Fluorophenyl)piperidine hydrochloride

In Stock

• CAS RN:
• 1187173-24-5

• Formula:
• C11H15ClFN

• InChI:
• InChI=1S/C11H14FN.ClH/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11;/h3-5,8,11,13H,1-2,6-7H2;1H

• InChIKey:
• SDRDQWBXSBEYBV-UHFFFAOYSA-N

• 2-(3-Fluorophenyl)piperidine hydrochloride is a useful research compound. Its molecular formula is C11H15ClFN and its molecular weight is 215.69 g/mol. The purity is usually 95%.

Azane; sulfooxy hydrogen sulfate

• CAS RN:
• 73-24-5; 7727-54-0

• Formula:
• H8N2O8S2

• InChI:
• InChI=1S/2H3N.H2O8S2/c;;1-9(2,3)7-8-10(4,5)6/h2*1H3;(H,1,2,3)(H,4,5,6)

• InChIKey:
• ROOXNKNUYICQNP-UHFFFAOYSA-N

• Azane; sulfooxy hydrogen sulfate is a useful research compound. Its molecular formula is H8N2O8S2 and its molecular weight is 228.19. The purity is usually 95%.